Cas no 152509-74-5 (α-D-Galactopyranuronamide, O-[N-(2-hydroxy-5-oxo-2-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→2)-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methylene-...)

• Product Name: α-D-Galactopyranuronamide, O-[N-(2-hydroxy-5-oxo-2-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→2)-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methylene-...
• CAS No: 152509-74-5
• MF: C₆₂N₅O₂₈P
• MW: 1293.65387630463
• CID: 1326189
• Update Time: 2024-03-01

α-D-Galactopyranuronamide, O-[N-(2-hydroxy-5-oxo-2-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→2)-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methylene-... Chemical and Physical Properties

Names and Identifiers

• (2R)-3-{[{[(2R,3R,4S,5R,6S)-3-{[(2S,3R,4R,5S,6R)-3-(acetylamino)-5-{[(2S,3R,4R,5S,6R)-3-(acetylamino)-4-hydroxy-6-methyl-5-({(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2-hydroxy-5-oxocyclopent-1-en-1-yl)carbamoyl]tetrahydro-2H-pyran-2-yl}oxy)tetrahydro-2H-pyra
• (4FR)-4F-Demethyl-6E-de(b-D-glucopyranosyloxy)moenomycin A
• Moenomycin C1
• α-D-Galactopyranuronamide, O-[N-(2-hydroxy-5-oxo-2-cyclopenten-1-yl)-β-D-galactopyranuronamidosyl]-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→4)-O-2-(acetylamino)-2,6-dideoxy-β-D-glucopyranosyl-(1→2)-, 3-carbamate 1-[(2R)-2-carboxy-2-[[(2Z,6E,13E)-3,8,8,14,18-pentamethyl-11-methylene-...

• Inchi： 1S/C62N5O28P/c1-28(2)15-14-17-29(3)18-19-31(5)22-25-62(10,11)24-13-12-16-30(4)23-26-85-38(56(80)81)27-86-96(83,84)95-60-53(50(94-61(64)82)47(77)51(91-60)54(63)78)93-58-41(66-35(9)69)42(72)48(32(6)88-58)89-57-40(65-34(8)68)43(73)49(33(7)87-57)90-59-46(76)44(74)45(75)52(92-59)55(79)67-39-36(70)20-21-37(39)71
• InChI Key： GLTSIXDWMPNEJZ-UHFFFAOYSA-N
• SMILES： [C][C]1[C](O[C]2[C]([O])[C]([O])[C]([O])[C](C([N]C3C(=O)[C][C]C=3[O])=O)O2)[C]([O])[C]([N]C(=O)[C])[C](O[C]2[C]([O])[C]([N]C(=O)[C])[C](O[C]3[C](OC(=O)[N])[C]([O])[C](C(=O)[N])O[C]3OP(O[C][C](C(=O)[O])O[C][C]=C([C][C][C]=[C]C([C][C]C([C][C]=C([C][C]/[C]=C(\[C])/[C])[C])=[C])([C])[C])[C])(=O)[O])O[C]2[C])O1 |^1:0,1,2,4,5,6,7,8,9,10,11,13,20,23,24,25,26,29,30,32,33,34,35,36,39,40,42,43,48,49,50,55,60,63,66,70,71,77,81,83,84,85,87,88,89,91,93,94,^4:17,18,47,53,59,65,68,69,73,74,76,79,80,86|

Experimental Properties

• Density: 1.41
• Refractive Index: 1.6